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Compound of Interest

Compound Name: AZ6102

Cat. No.: B605734 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility challenges with AZ6102, a potent Tankyrase

(TNKS) 1/2 inhibitor. Below are troubleshooting guides and frequently asked questions to

ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of AZ6102?

A1: Dimethyl sulfoxide (DMSO) is the most common and recommended solvent for preparing

high-concentration stock solutions of AZ6102.[1][2][3][4] It is soluble in DMSO up to 85 mg/mL

(198.35 mM).[3] For optimal results, it is crucial to use fresh, anhydrous DMSO, as hygroscopic

(moisture-absorbing) DMSO can significantly reduce the solubility of the compound.[2][3]

Q2: My AZ6102 is not fully dissolving in DMSO, or it precipitated out of solution. What should I

do?

A2: If you experience difficulty dissolving AZ6102 or notice precipitation, gentle heating and/or

sonication can aid dissolution.[2] Heating the solution to 37°C or using an ultrasonic bath can

help overcome solubility barriers.[1] Ensure your DMSO is not old or exposed to moisture, as

this is a common cause of reduced solubility.[3]

Q3: Can I dissolve AZ6102 directly in aqueous buffers like PBS?
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A3: AZ6102 is practically insoluble in water and ethanol.[3] Direct dissolution in aqueous

buffers like PBS is not recommended. For cell-based assays, a common practice is to first

prepare a high-concentration stock solution in DMSO and then dilute it to the final working

concentration in your cell culture medium. A mixture of DMF and PBS (pH 7.2) at a 1:2 ratio

has been reported to solubilize AZ6102 at 0.3 mg/mL.[1][5]

Q4: What are the storage recommendations for AZ6102 stock solutions?

A4: Aliquot your stock solution to avoid repeated freeze-thaw cycles. For long-term storage,

solutions in DMSO can be stored at -80°C for up to a year or at -20°C for up to one month.[1][3]

Solubility Data
The following table summarizes the reported solubility of AZ6102 in various solvents.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 85 198.35

Fresh, anhydrous

DMSO is

recommended.[3]

Ultrasonic assistance

may be needed.[2]

DMSO 25 58.34
Requires sonication.

[2]

DMSO 21.43 50

DMSO 10

DMF 15

DMF:PBS (pH 7.2)

(1:2)
0.3

Water Insoluble

Ethanol Insoluble
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In Vivo Formulations
For animal studies, several formulations have been developed to improve the bioavailability of

AZ6102.

Protocol Formulation Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.83 mM)[2]

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.83 mM)[2]

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.83 mM)[2]

4
SBECD as an excipient at pH

4
20 mg/mL[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AZ6102 Stock
Solution in DMSO
Materials:

AZ6102 powder (M.Wt: 428.53)

Anhydrous DMSO

Vortex mixer

Ultrasonic bath (optional)

Sterile microcentrifuge tubes

Procedure:

Calculate the mass of AZ6102 required. For 1 mL of a 10 mM solution, you will need 4.285

mg of AZ6102.
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Weigh the calculated amount of AZ6102 powder and place it in a sterile microcentrifuge

tube.

Add the corresponding volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes,

or gently warm the solution to 37°C.

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage

(up to 1 year).[1][3]

Protocol 2: Preparation of an In Vivo Formulation (using
PEG300 and Tween-80)
Materials:

AZ6102

DMSO

PEG300

Tween-80

Saline solution

Sterile tubes

Procedure:

Prepare a concentrated stock solution of AZ6102 in DMSO (e.g., 25 mg/mL).
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In a sterile tube, add the solvents sequentially in the following order: 10% DMSO (from your

stock), 40% PEG300, 5% Tween-80, and 45% Saline.[2]

For example, to prepare 1 mL of the final formulation:

Add 100 µL of a 25 mg/mL AZ6102 in DMSO stock solution.

Add 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to reach a final volume of 1 mL.

This protocol should yield a clear solution with a final AZ6102 concentration of ≥ 2.5 mg/mL.

[2] The mixed solution should be used immediately for optimal results.[3]

Visualizations
AZ6102 Mechanism of Action in the Wnt Signaling
Pathway
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Caption: AZ6102 inhibits Tankyrase, stabilizing Axin and promoting β-catenin degradation.
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Start: Dissolving AZ6102

Choose Primary Solvent:
Anhydrous DMSO

Does it fully dissolve?

Solution is clear.
Proceed with experiment.

Yes

Precipitation or cloudiness observed

No

Apply gentle heat (37°C)
and/or sonication

Does it dissolve now?

Yes

Is DMSO fresh and anhydrous?

No

Use fresh, anhydrous DMSO

No

Consider alternative formulation
(e.g., for in vivo use)

Yes

Click to download full resolution via product page

Caption: A step-by-step guide to troubleshooting common AZ6102 solubility issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b605734?utm_src=pdf-body-img
https://www.benchchem.com/product/b605734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Preparing AZ6102 Stock
Solution

Start

1. Calculate required mass of AZ6102
and volume of anhydrous DMSO

2. Weigh AZ6102 powder

3. Add anhydrous DMSO to powder

4. Vortex thoroughly

5. Visually inspect for complete dissolution

6. Apply gentle heat (37°C)
or sonication if needed

Not Dissolved

7. Aliquot into smaller volumes

Dissolved

8. Store at -20°C or -80°C

End
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Click to download full resolution via product page

Caption: Workflow for the preparation of a concentrated AZ6102 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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